Cas no 736131-48-9 ((S)-3-Amino-3-(2-methyl-phenyl)-propionic acid)

• Product Name: (S)-3-Amino-3-(2-methyl-phenyl)-propionic acid
• CAS No: 736131-48-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD04113679
• CID: 559702
• PubChem ID: 6934180
• Update Time: 2025-09-23

(S)-3-Amino-3-(2-methyl-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(2-methylphenyl)propionic acid
• (S)-3-Amino-3-(2-methylphenyl)-propionic acid
• (S)-3-Amino-3-(2-methylphenyl)propionic scid
• (S)-3-amino-3-(o-tolyl)propanoic acid
• (S)-3-amino-3-o-tolylpropanoic acid
• Benzenepropanoic acid, b-amino-2-methyl-, (bS)-
• (S)-3-Amino-3-(2-methyl-phenyl)propionic acid
• (S)-3-amino-3-o-tolylpropionic acid
• (S)-3-Amino-3-(2-Methyl-Phenyl)-Propionic Acid
• (3S)-3-amino-3-(2-methylphenyl)propanoic acid
• (S)-3-Amino-3-(2-methylphenyl)propanoic acid
• (R)-3-Amino-3-(2-methylphenyl)-propionic acid
• GORGZFRGYDIRJA-VIFPVBQESA-N
• AB17794
• RP00
• DS-1111
• 736131-48-9
• MFCD04113679
• FS-3155
• CS-0152981
• 3-(S)-amino-3-o-tolyl-propionic acid
• AKOS015853896
• DTXSID70426157
• SCHEMBL2320833
• (S)-3-AMINO-3-O-TOLYL-PROPIONIC ACID
• AC-22041
• H-D-Phg(2-Me)-(C#CH2)OH
• EN300-146256
• A866061
• L-3-Amino-3-(2-methylphenyl)-propionic acid
• (S)-3-Amino-3-(2-methylphenyl)propionicacid
• (S)-3-Amino-3-(2-methyl-phenyl)-propionic acid

• MDL： MFCD04113679
• Inchi： 1S/C10H13NO2/c1-7-4-2-3-5-8(7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： GORGZFRGYDIRJA-VIFPVBQESA-N
• SMILES： OC(C[C@@H](C1C=CC=CC=1C)N)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Density: 1.163
• Boiling Point: 326.3℃ at 760 mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.567
• PSA: 63.32000
• LogP: 2.16980

(S)-3-Amino-3-(2-methyl-phenyl)-propionic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38